Enterotoxin, vibrio mimicus

• CAS RN: 100007-57-6
• Molecular Formula: C72H113N19O24S6
• Molecular Weight: 1821.2 g/mol
• IUPAC Name: (4S)-5-[[(2S,3S)-1-[[(2R)-1-[[(2R)-1-[[(2S)-4-amino-1-[(2S)-2-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[2-[[(2R)-1-[[(2S)-1-[[(1S)-3-amino-1-carboxy-3-oxopropyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-1,4-dioxobutan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[(2R)-2-[[(2R)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-3-sulfanylpropanoyl]amino]-3-sulfanylpropanoyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C72H113N19O24S6/c1-8-33(5)55(75)69(111)82-40(24-54(97)98)61(103)86-47(30-120)66(108)87-45(28-118)63(105)79-37(17-18-53(95)96)59(101)90-56(34(6)9-2)70(112)89-48(31-121)67(109)88-46(29-119)65(107)83-41(22-50(73)92)71(113)91-19-13-16-49(91)68(110)77-35(7)57(99)85-44(27-117)64(106)81-39(21-36-14-11-10-12-15-36)58(100)76-25-52(94)78-43(26-116)62(104)80-38(20-32(3)4)60(102)84-42(72(114)115)23-51(74)93/h10-12,14-15,32-35,37-49,55-56,116-121H,8-9,13,16-31,75H2,1-7H3,(H2,73,92)(H2,74,93)(H,76,100)(H,77,110)(H,78,94)(H,79,105)(H,80,104)(H,81,106)(H,82,111)(H,83,107)(H,84,102)(H,85,99)(H,86,103)(H,87,108)(H,88,109)(H,89,112)(H,90,101)(H,95,96)(H,97,98)(H,114,115)/t33-,34-,35-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,55-,56-/m0/s1
• InChI Key: MYTWXYLBLUEQKJ-RAALKQJNSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CS)C(=O)N[C@@H](CS)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CS)C(=O)N[C@@H](CS)C(=O)N[C@@H](CC(=O)N)C(=O)N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](CS)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)NCC(=O)N[C@@H](CS)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)N)C(=O)O)N
• SMILES: CCC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(CS)C(=O)NC(CS)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(CS)C(=O)NC(CS)C(=O)NC(CC(=O)N)C(=O)N1CCCC1C(=O)NC(C)C(=O)NC(CS)C(=O)NC(CC2=CC=CC=C2)C(=O)NCC(=O)NC(CS)C(=O)NC(CC(C)C)C(=O)NC(CC(=O)N)C(=O)O)N
• sequence: IDCCEICCNPACFGCLN
• synonyms: enterotoxin, Vibrio mimicus; Ile-Asp-Cys-Cys-Glu-Ile-Cys-Cys-Asn-Pro-Ala-Cys-Phe-Gly-Cys-Leu-Asn; Vibrio mimicus heat-stable enterotoxin

Description

Enterotoxins are bacterial toxins that cause gastrointestinal distress. Vibrio mimicus is a bacterium that produces an enterotoxin that can cause food poisoning.

Mechanism Of Action

Vibrio mimicus enterotoxin works by binding to receptors on the surface of intestinal cells. Once bound, the enterotoxin causes the cells to release chloride ions, which leads to an increase in fluid secretion in the intestine. This increase in fluid secretion causes the symptoms of food poisoning, including diarrhea, vomiting, and abdominal pain.

Biochemical And Physiological Effects

Vibrio mimicus enterotoxin has a number of biochemical and physiological effects. The enterotoxin causes an increase in fluid secretion in the intestine, which leads to dehydration. It also causes inflammation in the intestine, which can lead to damage of the intestinal lining. In severe cases, this damage can lead to sepsis and death.

Advantages And Limitations For Lab Experiments

Vibrio mimicus enterotoxin has a number of advantages and limitations for lab experiments. The enterotoxin is relatively easy to synthesize and can be used to study the mechanism of action of enterotoxins in general. However, the enterotoxin is only produced by Vibrio mimicus, which limits its use in studying enterotoxins produced by other bacteria.

Future Directions

There are a number of future directions for research on Vibrio mimicus enterotoxin. Researchers are currently studying potential treatments for food poisoning caused by Vibrio mimicus, including antibiotics and probiotics. There is also ongoing research on the use of Vibrio mimicus enterotoxin as a tool for studying the mechanism of action of enterotoxins in general. Additionally, researchers are studying the potential role of Vibrio mimicus enterotoxin in other diseases, such as inflammatory bowel disease.
Conclusion
In conclusion, Vibrio mimicus enterotoxin is a bacterial toxin that can cause food poisoning. The enterotoxin is synthesized by the bacterium Vibrio mimicus and works by binding to receptors on the surface of intestinal cells. Once bound, the enterotoxin causes an increase in fluid secretion in the intestine, which leads to the symptoms of food poisoning. Vibrio mimicus enterotoxin has a number of advantages and limitations for lab experiments, and there are a number of future directions for research on the enterotoxin.

Synthesis Methods

Vibrio mimicus enterotoxin is synthesized by the bacterium Vibrio mimicus. The bacterium is commonly found in seafood, particularly in shellfish. The enterotoxin is produced by the bacterium in response to environmental stress, such as changes in temperature or pH.

Scientific Research Applications

Vibrio mimicus enterotoxin has been extensively studied for its role in food poisoning. Researchers have used the enterotoxin to study its mechanism of action, biochemical and physiological effects, and potential treatments for food poisoning caused by Vibrio mimicus.